Cas no 127034-55-3 ((2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one structure
127034-55-3 structure
Product Name:(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
CAS No:127034-55-3
MF:C18H18O4
MW:298.333125591278
MDL:MFCD00032179
CID:1224904
PubChem ID:5712112
Update Time:2025-04-20

(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-phenyl-3-(3,4,5-trimethoxyphenyl)-, (2E)-
    • (2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • (E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • BDBM50440642
    • NSC643180
    • STK855125
    • CS-0302565
    • 127034-55-3
    • MFCD00032179
    • 60246-63-1
    • NSC-96360
    • F3139-0555
    • NSC96360
    • NCGC00242335-01
    • 3,4,5-Trimethoxybenzylidene acetophenone
    • NSC-643180
    • 3,5-Trimethoxybenzylidene acetophenone
    • CHEMBL61592
    • MLS003370627
    • SMR002044717
    • CHEBI:92022
    • VU0510065-1
    • AKOS001096991
    • 1-Phenyl-3-(3,4,5-trimethoxyphenyl)-2-propen-1-one
    • 3-(3,4,5-trimethoxyphenyl)-1-phenylprop-2-en-1-one
    • MLS003389220
    • Z46028360
    • 1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
    • MDL: MFCD00032179
    • Inchi: 1S/C18H18O4/c1-20-16-11-13(12-17(21-2)18(16)22-3)9-10-15(19)14-7-5-4-6-8-14/h4-12H,1-3H3/b10-9+
    • InChI Key: MFDFEQQOFGIZAS-MDZDMXLPSA-N
    • SMILES: O(C)C1C(=CC(/C=C/C(C2C=CC=CC=2)=O)=CC=1OC)OC

Computed Properties

  • Exact Mass: 298.12054
  • Monoisotopic Mass: 298.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76

(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB242860-1 g
1-Phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
127034-55-3
1 g
€339.20 2023-07-20
abcr
AB242860-5 g
1-Phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
127034-55-3
5 g
€658.70 2023-07-20
abcr
AB242860-10 g
1-Phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
127034-55-3
10 g
€786.50 2023-07-20
abcr
AB242860-25 g
1-Phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
127034-55-3
25 g
€1,169.90 2023-07-20
Life Chemicals
F3139-0555-2μmol
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
127034-55-3 90%+
2μl
$57.0 2023-07-05
Life Chemicals
F3139-0555-5μmol
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
127034-55-3 90%+
5μl
$63.0 2023-07-05
Life Chemicals
F3139-0555-10μmol
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
127034-55-3 90%+
10μl
$69.0 2023-07-05
Life Chemicals
F3139-0555-20μmol
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
127034-55-3 90%+
20μl
$79.0 2023-07-05
Life Chemicals
F3139-0555-1mg
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
127034-55-3 90%+
1mg
$54.0 2023-07-05
Life Chemicals
F3139-0555-2mg
(2E)-1-phenyl-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
127034-55-3 90%+
2mg
$59.0 2023-07-05
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